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3-Methyl-2-[3-(3-methyl-1,3-benzothiazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzothiazole;iodide 3-Methyl-2-[3-(3-methyl-1,3-benzothiazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzothiazole;iodide
Brand Name: Vulcanchem
CAS No.: 1742-91-2
VCID: VC21262878
InChI: InChI=1S/C19H17N2S2.HI/c1-20-14-8-3-5-10-16(14)22-18(20)12-7-13-19-21(2)15-9-4-6-11-17(15)23-19;/h3-13H,1-2H3;1H/q+1;/p-1
SMILES: CN1C2=CC=CC=C2SC1=CC=CC3=[N+](C4=CC=CC=C4S3)C.[I-]
Molecular Formula: C19H17IN2S2
Molecular Weight: 464.4 g/mol

3-Methyl-2-[3-(3-methyl-1,3-benzothiazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzothiazole;iodide

CAS No.: 1742-91-2

Cat. No.: VC21262878

Molecular Formula: C19H17IN2S2

Molecular Weight: 464.4 g/mol

* For research use only. Not for human or veterinary use.

3-Methyl-2-[3-(3-methyl-1,3-benzothiazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzothiazole;iodide - 1742-91-2

Specification

CAS No. 1742-91-2
Molecular Formula C19H17IN2S2
Molecular Weight 464.4 g/mol
IUPAC Name (2Z)-3-methyl-2-[(E)-3-(3-methyl-1,3-benzothiazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzothiazole;iodide
Standard InChI InChI=1S/C19H17N2S2.HI/c1-20-14-8-3-5-10-16(14)22-18(20)12-7-13-19-21(2)15-9-4-6-11-17(15)23-19;/h3-13H,1-2H3;1H/q+1;/p-1
Standard InChI Key FRYGPXUFBOGTFP-UHFFFAOYSA-M
Isomeric SMILES CN\1C2=CC=CC=C2S/C1=C\C=C\C3=[N+](C4=CC=CC=C4S3)C.[I-]
SMILES CN1C2=CC=CC=C2SC1=CC=CC3=[N+](C4=CC=CC=C4S3)C.[I-]
Canonical SMILES CN1C2=CC=CC=C2SC1=CC=CC3=[N+](C4=CC=CC=C4S3)C.[I-]

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